Cas no 400078-06-0 (N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide)

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide
-
- MDL: MFCD00794990
N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB299347-1 g |
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide, 90%; . |
400078-06-0 | 90% | 1 g |
€1,312.80 | 2023-07-20 | |
abcr | AB299347-500mg |
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide, 90%; . |
400078-06-0 | 90% | 500mg |
€678.60 | 2025-02-19 | |
A2B Chem LLC | AI82972-5mg |
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | >90% | 5mg |
$214.00 | 2024-04-20 | |
A2B Chem LLC | AI82972-10mg |
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | >90% | 10mg |
$240.00 | 2024-04-20 | |
A2B Chem LLC | AI82972-500mg |
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | >90% | 500mg |
$720.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614708-5mg |
N'-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | 98% | 5mg |
¥661.00 | 2024-05-15 | |
TRC | N147595-50mg |
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | 50mg |
$ 380.00 | 2022-06-03 | ||
TRC | N147595-25mg |
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | 25mg |
$ 230.00 | 2022-06-03 | ||
abcr | AB299347-500 mg |
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide, 90%; . |
400078-06-0 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
A2B Chem LLC | AI82972-1mg |
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide |
400078-06-0 | >90% | 1mg |
$201.00 | 2024-04-20 |
N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide Related Literature
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
-
Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
Additional information on N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide
Introduction to N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide (CAS No. 400078-06-0)
N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide, with the CAS number 400078-06-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, characterized by its complex molecular structure and multifaceted potential applications. The presence of functional groups such as chloro, trifluoromethyl, and carbohydrazide makes it a promising candidate for various biochemical interactions, particularly in the design of novel therapeutic agents.
The molecular framework of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide incorporates elements that are known to enhance binding affinity and metabolic stability, crucial factors in drug development. The trifluoromethyl group, in particular, is widely recognized for its ability to improve pharmacokinetic properties, while the chloro substituent can modulate reactivity and selectivity in biological targets. These features make the compound an intriguing subject for further investigation in medicinal chemistry.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide has been explored as a potential lead compound in several preclinical studies due to its structural motifs that mimic natural bioactive molecules. Its imidazole core is particularly noteworthy, as imidazoles are known for their role in numerous biological processes, including enzyme inhibition and signal transduction.
The synthesis of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates, such as 3-chloro-5-trifluoromethylpyridine, which is then functionalized to introduce the methyl group and carbohydrazide moiety. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluations.
One of the most compelling aspects of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The ability to modulate these targets could lead to the development of novel therapeutics with improved efficacy and reduced side effects.
The trifluoromethyl group, a key feature of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide, is renowned for its ability to enhance lipophilicity and metabolic stability, which are essential for drug-like properties. This group also contributes to favorable interactions with biological targets, often increasing binding affinity. Such attributes make it a valuable component in the design of next-generation pharmaceuticals.
In academic circles, N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide has been the subject of numerous publications exploring its pharmacological profile. Researchers have employed various computational methods to predict its interactions with biological targets, providing insights into its potential therapeutic applications. These studies have laid the groundwork for experimental validation and further optimization.
The compound's structural complexity also presents opportunities for derivatization, allowing chemists to explore a wide range of analogs with tailored properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide, potentially uncovering even more effective therapeutic agents.
Economic considerations also play a significant role in the development and commercialization of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide. The cost-effective synthesis of this compound is essential for ensuring its accessibility in clinical settings. Advances in synthetic methodologies have made it possible to produce complex molecules more efficiently, reducing production costs without compromising quality.
The future prospects for N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide are promising, with ongoing research aimed at expanding its applications beyond current therapeutic areas. Collaborative efforts between academia and industry are expected to drive innovation, leading to new insights and breakthroughs. As our understanding of disease mechanisms continues to evolve, compounds like this will remain at the forefront of pharmaceutical discovery.
400078-06-0 (N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide) Related Products
- 886506-33-8(1-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-piperazine)
- 2137843-12-8(Cyclohexanesulfonamide, N,3,4-trimethyl-)
- 1369162-92-4(4-(3-methoxy-1,2-oxazol-5-yl)butan-2-amine)
- 445007-64-7(2-Bromo-4,5-diethoxybenzonitrile)
- 2101197-37-7(1-isopropyl-5-[(2-methylpiperidin-1-yl)carbonyl]-1H-pyrazol-3-amine)
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 947320-08-3(Methyl 4-isopropylpicolinate)
- 197379-70-7(6-Bromo-1,4,4-Trimethyl-2,3-Dihydroquinoline)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 1791433-96-9(8-Fluoro-2-phenylquinazolin-4(3H)-one)
